Cas no 1805717-70-7 (3-Ethoxy-4-(3-oxopropyl)mandelic acid)

• Product Name: 3-Ethoxy-4-(3-oxopropyl)mandelic acid
• CAS No: 1805717-70-7
• MF: C₁₃H₁₆O₅
• MW: 252.263144493103
• CID: 4941258
• Update Time: 2025-07-02

3-Ethoxy-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O5/c1-2-18-11-8-10(12(15)13(16)17)6-5-9(11)4-3-7-14/h5-8,12,15H,2-4H2,1H3,(H,16,17)
• InChI Key： PZDCEBYLYSYFOV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C(C(=O)O)O)C=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 279
• XLogP3: 0.9
• Topological Polar Surface Area: 83.8

Additional information on 3-Ethoxy-4-(3-oxopropyl)mandelic acid

Professional Introduction to 3-Ethoxy-4-(3-oxopropyl)mandelic Acid (CAS No. 1805717-70-7)

3-Ethoxy-4-(3-oxopropyl)mandelic acid, a compound with the chemical identifier CAS No. 1805717-70-7, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and development. The molecular structure of 3-Ethoxy-4-(3-oxopropyl)mandelic acid incorporates both ethoxy and oxopropyl functional groups, which contribute to its distinctive chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and drug design.

The synthesis of 3-Ethoxy-4-(3-oxopropyl)mandelic acid involves a series of meticulously controlled chemical reactions that highlight the compound's complexity and the precision required in its preparation. The presence of the ethoxy group at the third carbon position and the oxopropyl group at the fourth carbon position introduces specific electronic and steric effects that influence the compound's behavior in various chemical environments. This structural configuration not only makes it an interesting subject for academic study but also opens up possibilities for its use in developing novel therapeutic agents.

In recent years, there has been a growing interest in exploring new molecular entities that can serve as scaffolds for drug discovery. 3-Ethoxy-4-(3-oxopropyl)mandelic acid has emerged as a promising candidate in this context, particularly due to its ability to interact with biological targets in unique ways. The compound's dual functionality, arising from the combination of ethoxy and oxopropyl groups, allows it to exhibit a range of biological activities that are being actively investigated. Preliminary studies have suggested that this compound may possess properties relevant to various therapeutic areas, including anti-inflammatory and antimicrobial applications.

The pharmacological potential of 3-Ethoxy-4-(3-oxopropyl)mandelic acid is further underscored by its structural similarity to other known bioactive molecules. This similarity suggests that it may be able to modulate biological pathways in a manner akin to established drugs, while also offering new mechanisms of action. Researchers are particularly interested in how the compound's unique structural features influence its interactions with enzymes and receptors, which are critical for drug efficacy and selectivity.

Advances in computational chemistry have enabled more detailed virtual screening and molecular modeling studies of compounds like 3-Ethoxy-4-(3-oxopropyl)mandelic acid. These computational approaches help predict potential binding modes and interactions with biological targets, thereby guiding experimental design and optimizing lead compounds for further development. The integration of experimental data with computational insights has been instrumental in understanding the pharmacophoric elements of this compound and its derivatives.

The synthetic pathways developed for 3-Ethoxy-4-(3-oxopropyl)mandelic acid also contribute to the broader landscape of organic synthesis methodologies. The strategies employed in its preparation offer valuable insights into constructing complex molecular architectures and have implications for other areas of synthetic chemistry. By refining these synthetic routes, chemists can improve yield, purity, and scalability, which are essential factors for translating laboratory discoveries into viable pharmaceuticals.

Ongoing research into 3-Ethoxy-4-(3-oxopropyl)mandelic acid continues to reveal new aspects of its chemistry and biology. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, with a focus on understanding how structural modifications can enhance biological activity. The compound's potential as a lead molecule or intermediate in drug development makes it a focal point for future investigations.

The regulatory landscape for novel compounds like 3-Ethoxy-4-(3-oxopropyl)mandelic acid is designed to ensure safety and efficacy before they can be used therapeutically. Regulatory agencies require comprehensive data on chemical properties, pharmacokinetics, toxicology, and clinical efficacy before approving new drugs. The rigorous testing process helps ensure that only compounds with demonstrated benefits reach patients, while also fostering innovation through clear guidelines for development.

In conclusion, 3-Ethoxy-4-(3-oxopropyl)mandelic acid (CAS No. 1805717-70-7) represents a significant contribution to the field of medicinal chemistry. Its unique structural features, synthetic pathways, and potential biological activities make it a compelling subject for further research. As scientific understanding continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments for various diseases.